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CAS No.: 117428-22-5

Cat. No.: S639991

Analytical Methods for Picoxystrobin

The core quantitative method for picoxystrobin, as identified by the US EPA, is Liquid Chromatography
coupled with Tandem Mass Spectrometry (LC-MS/MS) for water analysis [1]. The established Limit of
Quantitation (LOQ) for this method is 0.10 pg/L [1].

Other advanced techniques mentioned in the literature as being applicable to pesticide residue detection,
including for compounds like picoxystrobin, are summarized in the table below. However, their specific

validation data for picoexystrobin were not available in the search results [2].

Key Parameter (if
. . Reported .
Method/Technique Principle . specified for
Application/Advantage . .
picoxystrobin)

Liquid Separation in liquid  Highly sensitive and reliable LOQ: 0.10 puglL (for
Chromatography- phase, detection for non-volatile pesticides; water) [1]

Tandem Mass by mass-to-charge  suitable for multi-residue

Spectrometry (LC- ratio analysis [3]

MSIMS) [2] [1] [3]

Enzyme Inhibition- Measures Simplicity, sensitivity, and EC50 for spore
Based Biosensors [2] inhibition of potential for rapid, on-site germination:
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Principle

Reported

Application/Advantage

Key Parameter (if
specified for
picoxystrobin)

Surface-Enhanced
Raman Spectroscopy
(SERS) [2]

Immunosensors [2]

Biological assays have determined baseline sensitivity levels. For example, against the fungus
Neopestalotiopsis clavispora, the mean effective concentration (ECso) of picexystrobin for inhibiting spore
germination was 0.0048 + 0.0022 pg/mL, and for inhibiting mycelial growth was 0.0282 + 0.0148 pg/mL
[4]. The QUEChERS method is noted as a simple, fast, and cost-effective extraction technique for pesticide

residues prior to analysis [3].

enzyme activity by
the pesticide

Enhances Raman
signal of molecules
adsorbed on
nanostructures

Based on specific
antigen-antibody
interaction

Experimental Workflow

Based on the gathered information, a general workflow for the LC-MS/MS analysis of picoexystrobin can be

screening [2]

Provides molecular

fingerprinting; potential for

high sensitivity [2]

High specificity and sensitivity

[2]

0.0048 + 0.0022
pMg/mL (for N.
clavispora) [4]

Information missing

Information missing

conceptualized. The following diagram outlines the key stages, from sample preparation to final reporting.
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Information Gaps and Next Steps

The available data has significant gaps for a full analytical method validation. Key parameters like linearity,

precision (repeatability), accuracy (recovery), and robustness were not found in the search results for

picoxystrobin.
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To complete your application notes, I suggest you:

¢ Consult Official Methods: Directly access the detailed protocol from the US EPA's "ECM for
Picoxystrobin in Water - MRID 48073826" [1].

¢ Review Regulatory Documents: The European Food Safety Authority (EFSA) peer review [5]
may contain additional method details and discuss metabolites.

e Expand Your Search: Use specialized scientific databases to find full-text papers on picoxystrobin
analysis in your specific matrix of interest (e.qg., fruits, vegetables, grains).

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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